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Compound of Interest

Compound Name: 2,3-Diamino-5-bromopyridine

Cat. No.: B182523

An In-depth Technical Guide to 2,3-Diamino-5-bromopyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2,3-Diamino-5-bromopyridine, a pivotal intermediate in the synthesis of novel
pharmaceutical and agrochemical compounds. This document outlines its structural
characteristics, physicochemical parameters, spectral data, and detailed experimental
protocols for its synthesis.

Core Properties and Identifiers

2,3-Diamino-5-bromopyridine, with the CAS Number 38875-53-5, is a substituted pyridine
ring bearing two amino groups and a bromine atom.[1] These functional groups impart a
versatile reactivity profile, making it a valuable precursor in the synthesis of complex
heterocyclic systems.[2][3]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 38875-53-5[4]

Molecular Formula CsHeBrNs[4]

Molecular Weight 188.03 g/mol [4]

IUPAC Name 5-bromopyridine-2,3-diamine[4]

5-Bromo-2,3-diaminopyridine, 5-Bromopyridine-

Synonyms o

2,3-diamine[4][5]
inChi InChl=1S/C5H6BrN3/c6-3-1-4(7)5(8)9-2-3/h1-
n

2H,7H2,(H2,8,9)[4]
InChiKey YRGMYJUKFJIPNPD-UHFFFAOYSA-N[4]
SMILES C1=C(C=NC(=C1N)N)Br[4]

Physicochemical Properties

The physical and chemical properties of 2,3-Diamino-5-bromopyridine are summarized
below. These properties are crucial for its handling, storage, and application in synthetic
chemistry.

Table 2: Physical and Chemical Properties
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Property Value Source
Light yellow to purple or light

Appearance (5]
brown powder or needles.[5]

Melting Point 155 °C (decomposes)[2][5] [2][5]

Boiling Point 321 °C[2][6] [2][6]

Density 1.818 g/cm3[2] [2]

. Soluble in methanol, DMSO,

Solubility [51[7118]
and hot water.[5][7][8]

pKa 4.53 £ 0.49 (Predicted)[5][6] [51[6]

Vapor Pressure 0.0003 mmHg at 25 °C[6] [6]
Stable under normal

- conditions.[9] Should be stored
Stability [O][10][11]

in a dark, dry place at room
temperature.[10][11]

Spectral Data

Spectroscopic data is essential for the structural elucidation and purity assessment of 2,3-

Diamino-5-bromopyridine.

Table 3: Spectroscopic Data

Technique Data

(300 MHz, DMSO0-d6) & 7.25 (d, 1H), 6.77 (d,

1H NMR

1H), 5.70-5.40 (bs, 2H), 5.20-4.80 (bs, 2H)[5]
13C NMR Spectra available.[4][12]
IR Spectra available.[4][13]

GC-MS data indicates major fragments at m/z
189, 188, 187, and 126.[4]

Mass Spectrometry
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Synthesis and Reactivity

2,3-Diamino-5-bromopyridine is primarily synthesized through the reduction of 2-amino-3-
nitro-5-bromopyridine.[2][5] Various reducing agents can be employed, with methods optimized
to improve yield and purity.[2] Its molecular structure, featuring multiple reaction sites, allows
for diverse structural modifications, establishing it as an active intermediate for numerous
pharmaceuticals and insecticides.[2][3] It is a key building block for preparing heterocyclic
compounds like 6-bromoimidazo[4,5-b]pyridine.[5]

Experimental Protocols for Synthesis

Two common methods for the synthesis of 2,3-Diamino-5-bromopyridine are detailed below.
Method 1: Catalytic Hydrogenation using Raney Nickel

This optimized process results in a high purity product.[2]

» Reaction Setup:

o Dissolve 2-amino-3-nitro-5-bromopyridine (15.0g, 0.075 mol) in a hot mixture of
phosphoric acid and ethanol (100 mL, V/V=20/80).[2]

o Cool the solution to 25 °C.[2]

o Sequentially add a saturated hydrochloric acid ethanol solution (135 mL), concentrated
hydrochloric acid (15 mL), and 10% Raney-Ni (1.5 g).[2]

o Transfer the mixture to a 500 mL high-pressure reactor.[2]
e Hydrogenation:
o Adjust the pressure in the reactor to 1 MPa with hydrogen.[2]
o Heat the reactor and maintain the temperature at approximately 50 °C.[2]
o The reaction is complete when the pressure no longer decreases.[2]

o Work-up and Purification:
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o Cool and depressurize the reactor, then filter the reaction mixture.[2]
o Wash the filter cake with 50 mL of ethanol.[2]

o Pour the filtrate into a mixture of tetrahydrofuran (THF) and concentrated hydrochloric acid
(300 mL, VIV=5/1).[2]

o Seal the container and store it in a refrigerator overnight.[2]
o Remove the solvent by rotary evaporation.[2]

o Filter and dry the resulting yellow solid to obtain 2,3-Diamino-5-bromopyridine.[2] The
reported yield is 16.5 g (89%).[2]

Method 2: Reduction with Iron Powder
This method provides a high yield of the target compound.[5]
o Reaction Setup:

o Dissolve 5-Bromo-3-nitropyridin-2-amine (3 g) in a solvent mixture of isopropanol (56 mL)
and water (28 mL).[5]

o Add ammonium chloride (1.47 g, 2 eq.) and iron powder (2.31 g, 3 eq.).[5]
e Reduction:

o Heat the reaction mixture to 90°C and maintain this temperature for 45 minutes.[5]
e Work-up and Purification:

o Upon completion, cool the mixture and dilute it with ethyl acetate (EtOAC).[5]

o Filter the mixture to remove insoluble matter.[5]

o Separate the organic and aqueous layers.[5]

o Wash the organic layer with saturated brine, dry it over anhydrous sodium sulfate, and
concentrate under reduced pressure to afford the solid product.[5] The reported yield is
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2.45 g (95%).[5]

Visualized Workflows and Relationships

The following diagrams illustrate the synthesis workflow and the role of 2,3-Diamino-5-
bromopyridine as a chemical intermediate.

. " - Reduction Reaction . - Work-up &
2-Amino-3-nitro-5-bromopyridine |—> (e.0., Raney NilH: or Fe/NH4Cl) 2,3-Diamino-5-bromopyridine

Click to download full resolution via product page

Caption: General synthesis workflow for 2,3-Diamino-5-bromopyridine.

2,3-Diamino-5-bromopyridine

Complex Heterocycles
(e.g., Imidazo[4,5-b]pyridines)

Pharmaceuticals Agrochemicals Material Science

Click to download full resolution via product page

Caption: Role as a versatile chemical intermediate in various fields.

Safety and Handling

2,3-Diamino-5-bromopyridine is classified as an irritant.[14] It causes skin and serious eye
irritation and may cause respiratory irritation.[9] Appropriate personal protective equipment,
including gloves, eye protection, and a dust mask, should be used when handling this
compound.[9] It should be handled in a well-ventilated area.[9] The compound is stable under
normal conditions but is incompatible with strong oxidizing agents.[9] Hazardous

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3142778.htm
https://www.benchchem.com/product/b182523?utm_src=pdf-body
https://www.benchchem.com/product/b182523?utm_src=pdf-body
https://www.benchchem.com/product/b182523?utm_src=pdf-body-img
https://www.benchchem.com/product/b182523?utm_src=pdf-body
https://www.benchchem.com/product/b182523?utm_src=pdf-body-img
https://www.benchchem.com/product/b182523?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3142778.htm?N=Belgium
https://www.fishersci.com/store/msds?partNumber=AC350330050&productDescription=2%2C3-DIAMINO-5-BROMOPYRIDIN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC350330050&productDescription=2%2C3-DIAMINO-5-BROMOPYRIDIN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC350330050&productDescription=2%2C3-DIAMINO-5-BROMOPYRIDIN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC350330050&productDescription=2%2C3-DIAMINO-5-BROMOPYRIDIN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

decomposition products include nitrogen oxides, carbon monoxide, carbon dioxide, and
hydrogen halides.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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